Cas no 1805611-83-9 (2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-acetic acid
• CAS No: 1805611-83-9
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4883683
• Update Time: 2025-06-11

2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-acetic acid

• Inchi： 1S/C9H8F3NO2/c1-4-2-5(3-6(14)15)7(10)8(13-4)9(11)12/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： FMHPQDLAQVNRIN-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC(C)=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-acetic acid

Introduction to 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-acetic Acid (CAS No. 1805611-83-9)

2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-acetic acid, with the chemical formula C₉H₇F₃NO₂, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805611-83-9, possesses a unique structural framework characterized by a pyridine core substituted with a difluoromethyl group, a fluoro atom at the 3-position, and a methyl group at the 6-position, all further functionalized with an acetic acid moiety at the 4-position. The presence of multiple fluorine atoms and its specific substitution pattern makes this compound a promising candidate for various biological and chemical applications.

The significance of fluorinated pyridines in medicinal chemistry cannot be overstated. These compounds often exhibit enhanced metabolic stability, improved binding affinity to biological targets, and better pharmacokinetic properties compared to their non-fluorinated counterparts. The difluoromethyl group, in particular, is renowned for its ability to increase lipophilicity and binding affinity, making it a valuable scaffold in drug design. Additionally, the fluoro and methyl substituents contribute to the compound's overall electronic properties and steric environment, which are critical for modulating its biological activity.

In recent years, there has been a surge in research focused on developing novel fluorinated heterocycles for therapeutic applications. 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-acetic acid has been extensively studied for its potential in various pharmacological contexts. One of the most compelling areas of interest is its application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the structural features of this compound, researchers have designed molecules that can selectively inhibit specific kinases, thereby offering new therapeutic strategies.

Recent studies have demonstrated that derivatives of 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-acetic acid exhibit potent inhibitory effects on tyrosine kinases. For instance, modifications to the acetic acid moiety have led to compounds with improved selectivity and reduced off-target effects. These findings are particularly exciting because they highlight the compound's potential as a lead structure for drug discovery programs targeting kinase-driven diseases. Furthermore, the introduction of fluorine atoms has been shown to enhance the bioavailability of these inhibitors, making them more suitable for clinical development.

The agrochemical industry has also recognized the value of fluorinated pyridines like 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-acetic acid. Fluorinated compounds often exhibit greater resistance to degradation by environmental factors, leading to more effective and longer-lasting pesticides. Researchers have explored this compound as a precursor for developing novel herbicides and fungicides that can combat resistant plant pathogens while maintaining environmental safety. The unique combination of substitution patterns in this molecule allows for fine-tuning of its biological activity, making it adaptable for various agrochemical applications.

The synthesis of 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-acetic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires specialized methodologies to ensure high yield and purity. Advances in fluorination techniques have made it possible to construct complex fluorinated pyridines more efficiently than ever before. For example, palladium-catalyzed cross-coupling reactions have been instrumental in introducing fluorine atoms at specific positions within the pyridine ring. Additionally, protecting group strategies have been employed to prevent unwanted side reactions during synthesis.

One particularly noteworthy aspect of this compound's synthesis is the utilization of transition metal catalysis. Palladium catalysts, in particular, have proven to be highly effective in facilitating C-F bond formation, which is essential for introducing fluorine atoms into the pyridine core. These catalytic methods not only improve reaction efficiency but also reduce waste generation, aligning with green chemistry principles. As such, 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-acetic acid serves as an excellent model system for developing sustainable synthetic routes for fluorinated heterocycles.

The biological activity of 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-acetic acid extends beyond kinase inhibition. Researchers have also explored its potential as an intermediate in the synthesis of other bioactive molecules. For example, its acetic acid moiety can be further functionalized to introduce additional pharmacophores or linkages necessary for drug development. This versatility makes it a valuable building block in medicinal chemistry libraries.

In conclusion,2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-acetic acid (CAS No. 1805611-83-9) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and biological activity make it a promising candidate for further research and development. As our understanding of fluorinated heterocycles continues to grow, this compound will undoubtedly play an important role in shaping future therapeutic strategies.